Cas no 827303-01-5 (Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)-)

Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)- structure
827303-01-5 structure
Product name:Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)-
CAS No:827303-01-5
MF:C13H13NO
MW:199.248423337936
CID:685475
PubChem ID:71417627

Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)-
    • 5-methyl-4-phenyl-2-prop-1-enyl-1,3-oxazole
    • 827303-01-5
    • 5-Methyl-4-phenyl-2-(prop-1-en-1-yl)-1,3-oxazole
    • DTXSID00836962
    • Inchi: InChI=1S/C13H13NO/c1-3-7-12-14-13(10(2)15-12)11-8-5-4-6-9-11/h3-9H,1-2H3
    • InChI Key: MXKCYETXULVQHO-UHFFFAOYSA-N
    • SMILES: CC=CC1=NC(=C(O1)C)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 199.099714038g/mol
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)- Related Literature

Additional information on Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)-

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